Cas no 2877685-95-3 (3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine)

• Product Name: 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine
• CAS No: 2877685-95-3
• MF: C₁₅H₁₈BrF₂N₃O
• MW: 374.223729610443
• CID: 5308999
• PubChem ID: 165432038
• Update Time: 2025-05-22

3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• F6806-7863
• 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine
• AKOS040882077
• 2877685-95-3
• [1-(3-Bromo-2-pyridinyl)-3-pyrrolidinyl](4,4-difluoro-1-piperidinyl)methanone

• Inchi： 1S/C15H18BrF2N3O/c16-12-2-1-6-19-13(12)21-7-3-11(10-21)14(22)20-8-4-15(17,18)5-9-20/h1-2,6,11H,3-5,7-10H2
• InChI Key： SNJDODROHUWHQH-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=CC=C2Br)C1)(N1CCC(F)(F)CC1)=O

Computed Properties

• Exact Mass: 373.06013g/mol
• Monoisotopic Mass: 373.06013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.6±45.0 °C(Predicted)
• pka: 4.70±0.29(Predicted)

Additional information on 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine

3-Bromo-2-[3-(4,4-Difluoropiperidine-1-Carbonyl)Pyrrolidin-1-Yl]Pyridine: A Comprehensive Overview

The compound 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine, identified by the CAS number 2877685-95-3, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this intriguing molecule.

The molecular structure of 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine is a testament to the ingenuity of modern organic chemistry. The molecule consists of a pyridine ring substituted with a bromine atom at position 3 and a pyrrolidine group at position 2. The pyrrolidine group is further substituted with a 4,4-difluoropiperidine carbonyl group at position 3. This intricate arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity. These methods not only simplify the synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The pharmacological properties of 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]pyridine have been extensively studied in recent years. Preclinical studies have demonstrated its potent activity against various disease targets, including cancer and neurodegenerative disorders. The bromine substituent at position 3 plays a critical role in modulating the molecule's bioactivity by influencing its solubility, permeability, and binding affinity to target proteins.

In addition to its pharmacological applications, 3-bromo-2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-y l]pyridine has shown promise in material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers are actively exploring its potential in these areas, with recent studies highlighting its suitability for use in flexible electronics.

The development of novel drugs based on 3-bromo-2-[3-(4,4-difluoropiperidine -1-carbonyl)pyrrolidin -1 -yl ] pyridine is an area of intense research activity. Pharmaceutical companies are leveraging its structural versatility to design drugs with improved efficacy and reduced side effects. The integration of computational chemistry tools has further accelerated this process by enabling the prediction of drug-target interactions and optimization of lead compounds.

In conclusion, 3-bromo -2 -[ 3 -( 4 , 4 -difluoropiperidine -1 -carbonyl ) pyrrolidin -1 -yl ] pyridine, CAS number < strong > 2877685 -95 -3 strong > , is a multifaceted compound with vast potential across diverse fields. Its unique structure, efficient synthesis methods, and promising pharmacological properties make it a valuable asset in contemporary chemical research. As research continues to uncover new applications for this compound, it is poised to play a significant role in advancing both medicine and materials science.